Cas no 672285-91-5 ((4-ethyl-1-piperazinyl)acetic Acid)

• Product Name: (4-ethyl-1-piperazinyl)acetic Acid
• CAS No: 672285-91-5
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• MDL: MFCD06753039
• CID: 965579
• PubChem ID: 3163246
• Update Time: 2025-05-21

(4-ethyl-1-piperazinyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethylpiperazin-1-yl)acetic acid
• (4-Ethyl-piperazin-1-yl)-acetic acid
• (4-ethylpiperazin-1-yl)acetic acid
• 4-ethyl-1-Piperazineacetic acid
• (4-ethylpiperazine-1-yl)acetic acid
• (4-Ethyl-piperazine-1-yl)-acetic acid
• AC1MKU6F
• AC1Q315Y
• CTK5C5886
• N-ethylpiperazineacetic acid
• SBB010545
• SureCN126194
• BB 0241824
• 1-Piperazineaceticacid,4-ethyl-(9CI)
• WUEHSFSWKSCHCK-UHFFFAOYSA-N
• 2-(4-ethylpiperazin-1-yl)aceticacid
• F79672
• DTXSID10390328
• 672285-91-5
• CS-0454771
• SCHEMBL126194
• FT-0677777
• EN300-53387
• AKOS004120161
• AMY36349
• A867319
• DA-39450
• ALBB-011998
• 1-piperazineacetic acid, 4-ethyl-, dihydrochloride
• (4-ethyl-1-piperazinyl)acetic Acid

• MDL： MFCD06753039
• Inchi： 1S/C8H16N2O2/c1-2-9-3-5-10(6-4-9)7-8(11)12/h2-7H2,1H3,(H,11,12)
• InChI Key： WUEHSFSWKSCHCK-UHFFFAOYSA-N
• SMILES： OC(CN1CCN(CC)CC1)=O

Computed Properties

• Exact Mass: 172.12128
• Monoisotopic Mass: 172.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: -2.2

Experimental Properties

• Density: 1.087
• Melting Point: Not available
• Boiling Point: 293.1°C at 760 mmHg
• Flash Point: 131.1°C
• Refractive Index: 1.49
• PSA: 43.78
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(4-ethyl-1-piperazinyl)acetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (4-ethyl-1-piperazinyl)acetic Acid

(4-Ethyl-1-piperazinyl)acetic Acid: A Comprehensive Overview

(4-Ethyl-1-piperazinyl)acetic Acid, identified by the CAS No. 672285-91-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has been the subject of extensive research, particularly in recent years, as scientists explore its potential applications in drug development and other specialized areas.

The chemical structure of (4-Ethyl-1-piperazinyl)acetic Acid is characterized by a piperazine ring, which is a six-membered ring containing two nitrogen atoms at positions 1 and 4. The substituents on this ring include an ethyl group at position 4 and an acetic acid group attached to position 1. This configuration imparts the compound with distinct chemical and physical properties, making it a valuable molecule for various research purposes.

Recent studies have focused on the synthesis and characterization of this compound, employing advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided deeper insights into its molecular structure, stability, and reactivity under different conditions. For instance, researchers have reported that the compound exhibits good solubility in polar solvents, which is advantageous for its use in biological assays.

In terms of pharmacological applications, (4-Ethyl-1-piperazinyl)acetic Acid has shown potential as a lead compound in the development of new drugs targeting specific biological pathways. Recent research has highlighted its ability to modulate certain enzyme activities, suggesting its role in therapeutic interventions for conditions such as neurodegenerative diseases and inflammatory disorders.

The synthesis of this compound has also been optimized in recent years, with researchers developing more efficient and environmentally friendly methods. For example, a study published in 2023 described a novel approach using microwave-assisted synthesis to produce the compound in higher yields while reducing reaction time significantly.

Moreover, the compound's interaction with biological systems has been explored through in vitro and in vivo experiments. These studies have revealed that it possesses moderate bioavailability and exhibits selective binding to certain receptors, which could be leveraged for drug design purposes.

In addition to its pharmacological applications, (4-Ethyl-1-piperazinyl)acetic Acid has also found utility in materials science. Researchers have investigated its use as a building block for constructing advanced materials with tailored properties, such as self-healing polymers and stimuli-responsive hydrogels.

The growing interest in this compound is further evidenced by its increasing presence in scientific literature and patent filings. As of 2023, several patents have been granted for formulations incorporating this compound, underscoring its commercial potential.

In conclusion, (4-Ethyl-1-piperazinyl)acetic Acid, with its unique chemical structure and diverse applications, continues to be a focal point for scientific research. As new findings emerge from ongoing studies, this compound is poised to play an even more significant role in advancing both medical therapies and materials science.